Cas no 887223-31-6 (1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide)

• Product Name: 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide
• CAS No: 887223-31-6
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 5778729
• PubChem ID: 16832853
• Update Time: 2025-06-18

1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F1608-0180
• 1-[3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-yl]piperidine-4-carboxamide
• AKOS001857979
• 887223-31-6
• 1-[3-(4-ethylphenyl)sulfonyl-6-methoxyquinolin-4-yl]piperidine-4-carboxamide
• 1-(3-((4-ethylphenyl)sulfonyl)-6-methoxyquinolin-4-yl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[3-[(4-ethylphenyl)sulfonyl]-6-methoxy-4-quinolinyl]-
• 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide

• Inchi： 1S/C24H27N3O4S/c1-3-16-4-7-19(8-5-16)32(29,30)22-15-26-21-9-6-18(31-2)14-20(21)23(22)27-12-10-17(11-13-27)24(25)28/h4-9,14-15,17H,3,10-13H2,1-2H3,(H2,25,28)
• InChI Key： HDDKWHCJNJRXCF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(C1=CN=C2C=CC(=CC2=C1N1CCC(C(N)=O)CC1)OC)(=O)=O

Computed Properties

• Exact Mass: 453.17222752g/mol
• Monoisotopic Mass: 453.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 725.0±60.0 °C(Predicted)
• pka: 16.20±0.20(Predicted)

Additional information on 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide

Introduction to 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide (CAS No. 887223-31-6)

1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 887223-31-6, belongs to a class of molecules that integrate quinoline and piperidine scaffolds, which are well-documented for their role in drug discovery and development. The presence of a 4-ethylbenzenesulfonyl group and a 6-methoxy substituent on the quinoline ring, coupled with a piperidine carboxamide moiety, contributes to its complex chemical profile and makes it a subject of interest for medicinal chemists.

The structural composition of 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide suggests potential interactions with biological targets such as enzymes and receptors. The sulfonyl group is known to enhance binding affinity, while the methoxy group can influence metabolic stability. The piperidine ring, a common pharmacophore in drug molecules, is often associated with central nervous system (CNS) activity and anti-inflammatory properties. These features collectively make this compound a promising candidate for further exploration in therapeutic applications.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinolines have been extensively studied for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups, such as the 4-ethylbenzenesulfonyl and 6-methoxy substituents in 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide, aims to modulate these activities and enhance efficacy. This approach aligns with the current trend in drug design towards the development of highly specific and potent therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel drugs. The combination of the quinoline core with the piperidine carboxamide moiety provides a versatile framework that can be further modified to optimize pharmacokinetic properties and target specificity. Researchers have been exploring similar structures in an effort to identify compounds with improved pharmacological profiles. For instance, derivatives of quinoline-piperidine hybrids have shown promise in preclinical studies for treating neurological disorders and cancer.

The synthesis of 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the quinoline ring followed by the introduction of the sulfonyl and methoxy groups. The final step involves coupling the piperidine carboxamide moiety to form the desired structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

Recent advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques allow researchers to predict binding interactions between 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide and biological targets, providing insights into its mechanism of action. These studies have helped identify key residues involved in binding and have guided the design of analogs with enhanced potency. Such computational approaches are becoming increasingly integral to drug discovery pipelines, enabling faster and more targeted development efforts.

Preclinical studies have begun to explore the pharmacological effects of 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylpiperidine-4-carboxamide in various disease models. Initial findings suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its potential anti-inflammatory properties have been observed in vitro, making it a candidate for treating chronic inflammatory diseases. These preliminary results warrant further investigation into its therapeutic potential.

The chemical properties of 1-3-(4-ethylbenzenesulfonyl)-6-methoxyquinolin-4-ylylpiperidine - 4 -carboxamide also make it an interesting subject for studying structure-property relationships (SPR). By analyzing how changes in its molecular structure affect its biological activity, researchers can gain valuable insights into drug design principles. This information can be used to develop more effective drugs with improved pharmacokinetic profiles. SPR studies are particularly important for understanding how subtle modifications can significantly alter a compound's behavior, ultimately leading to better therapeutic outcomes.

In conclusion,1 - 3 - ( 4 - ethylbenzenesulfonyl ) - 6 - methoxyquinolin - 4 - ylpiperidine - 4 - carboxamide (CAS No . 887223 - 31 - 6) is a structurally complex organic compound with significant potential in pharmaceutical applications . Its unique combination of functional groups , coupled with promising preclinical results , makes it an attractive candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this one will play a crucial role in shaping the future of drug discovery and development .